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Compound of Interest

Compound Name: Octanenitrile

Cat. No.: B114854

For Immediate Release

An in-depth guide providing a comprehensive overview of the environmental fate of
octanenitrile has been compiled for researchers, scientists, and drug development
professionals. This technical document summarizes key physicochemical properties and
degradation pathways, offering valuable insights into the compound's behavior and persistence
in the environment.

Physicochemical Properties

Octanenitrile (CAS No. 124-12-9), a saturated aliphatic nitrile, is a liquid at room temperature
with a boiling point of approximately 205.2°C and a melting point of -45.6°C.[1] It possesses a
moderate octanol-water partition coefficient (log Kow) of 2.75, suggesting a potential for
bioaccumulation.[1] Its water solubility is estimated to be around 234 mg/L at 25°C.[2] A
summary of its key physicochemical properties is presented in Table 1.
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Property Value Source
Molecular Formula C8H15N

Molecular Weight 125.21 g/mol [2]

CAS Number 124-12-9 [2]
Boiling Point 205.2 °C [1]
Melting Point -45.6 °C [1]
Vapor Pressure 0.39 mmHg at 25°C [2]
Water Solubility 234 mg/L at 25°C [2]

Log Kow (Octanol-Water
iy . 2.75 [1]
Partition Coefficient)

Environmental Fate and Degradation

The environmental persistence of octanenitrile is governed by a combination of abiotic and
biotic degradation processes, as well as its mobility in various environmental compartments. A
general overview of its environmental fate is depicted in Figure 1.
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Figure 1: General environmental fate of octanenitrile.

Abiotic Degradation

Abiotic degradation processes, including atmospheric oxidation and hydrolysis, contribute to
the transformation of octanenitrile in the environment.

Atmospheric Degradation: In the atmosphere, octanenitrile is expected to be degraded
primarily by reaction with photochemically produced hydroxyl (OH) radicals. The estimated
atmospheric half-life, based on the rate constant predicted by the AOPWIN™ model within the
EPI Suite™, provides an indication of its persistence in air. The primary degradation products
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are likely to be smaller organic molecules, carbon dioxide, and nitrogen oxides. The
atmospheric degradation pathway is illustrated in Figure 2.
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Figure 2: Atmospheric degradation of octanenitrile by hydroxyl radicals.

Hydrolysis: The hydrolysis of the nitrile functional group can occur under both acidic and
alkaline conditions, leading to the formation of octanamide and subsequently octanoic acid and
ammonia. However, for simple aliphatic nitriles like octanenitrile, this process is generally slow
under environmental pH conditions (pH 4-9). The EPI Suite™ HYDROWIN™ model indicates
that rate constants for hydrolysis cannot be estimated for this structure, suggesting that
hydrolysis is not a significant degradation pathway for octanenitrile under typical
environmental conditions.[1]

A summary of the estimated abiotic degradation data is provided in Table 2.
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Degradation

Parameter Estimated Value Model/Source
Process
Atmospheric OH Radical Reaction 1.31 x 10M-11 AOPWIN™ (EPI
Oxidation Rate Constant cm3/molecule-sec Suite™ v4.11)

Atmospheric Half-life

AOPWIN™ (EPI

(12-hr day, 1.5x10"6 0.98 days )
Suite™ v4.11)
OH/cm3)
) ] Not estimated HYDROWIN™ (EPI
Hydrolysis pH 7 Half-life o )
(negligible) Suite™ v4.00)[1]
) Not estimated HYDROWIN™ (EPI
pH 8 Half-life

(negligible)

Suite™ v4.00)[1]

Biotic Degradation

Biodegradation is expected to be a significant pathway for the removal of octanenitrile from

soil and water. Microorganisms can utilize nitriles as a source of carbon and nitrogen through

enzymatic pathways. The primary mechanisms involve either a one-step hydrolysis to a

carboxylic acid and ammonia, catalyzed by a nitrilase, or a two-step process involving a nitrile

hydratase to form an amide, followed by an amidase to yield the carboxylic acid and ammonia.

While specific experimental data for the ready or inherent biodegradability of octanenitrile are

not readily available, predictions from the BIOWIN™ model in EPI Suite™ suggest that it is not
readily biodegradable. The BIOWIN 3 model, which estimates the ultimate biodegradation

timeframe, gives a value of 3.13, indicating that biodegradation may occur over weeks to

months.[3] A conceptual model of octanenitrile's fate in soil and water is shown in Figure 3.
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Figure 3: Conceptual model of octanenitrile's fate in soil and water.

A summary of the estimated biotic degradation data is provided in Table 3.

Degradation .

Parameter Estimated Value Model/Source
Process
Aerobic Ready Does not biodegrade BIOWIN™ (EPI

Biodegradation

Biodegradability

fast Suite™ v4.11)

Ultimate
Biodegradation

Timeframe

3.13 (Weeks-Months)

BIOWIN 3 (EPI
Suite™ v4.11)[3]
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Mobility and Bioaccumulation

Mobility: The mobility of octanenitrile in soil is influenced by its tendency to adsorb to soil
organic carbon. The soil organic carbon-water partitioning coefficient (Koc) is a key parameter
for assessing this behavior. A higher Koc value indicates stronger adsorption and lower
mobility. The KOCWIN™ model in EPI Suite™ can be used to estimate this value.

Bioaccumulation: The potential for octanenitrile to accumulate in aquatic organisms can be
estimated by its bioconcentration factor (BCF). The BCF relates the concentration of a
chemical in an organism to the concentration in the surrounding water at steady state. The
BCFBAF™ model in EPI Suite™ provides an estimated BCF value based on the log Kow. A
screening-level BCF of 30.3 L/kg has been reported, suggesting a low potential for
bioaccumulation.[3]

Experimental Protocols

Detailed methodologies for determining the environmental fate parameters of chemicals are
outlined in various international guidelines, such as those from the Organisation for Economic
Co-operation and Development (OECD).

Hydrolysis: The rate of hydrolysis as a function of pH can be determined following the OECD
Guideline 111. This method involves dissolving the test substance in sterile aqueous buffer
solutions of different pH values (typically 4, 7, and 9) and monitoring its concentration over time
at a constant temperature.

Atmospheric Degradation: The rate of reaction with hydroxyl radicals in the gas phase can be
determined using a relative rate method, as described in protocols from the U.S. Environmental
Protection Agency. This involves irradiating a mixture of the test substance, a reference
compound with a known OH reaction rate constant, and an OH radical precursor (e.g., methyl
nitrite) in a smog chamber and monitoring the relative decay of the test and reference
compounds.

Biodegradation:

» Ready Biodegradability: Assessed using methods described in OECD Guideline 301. These
tests screen for rapid and ultimate biodegradation in an aerobic aqueous medium. Common
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methods include the CO2 Evolution Test (OECD 301B) and the Closed Bottle Test (OECD
301D).

 Inherent Biodegradability: If a substance is not readily biodegradable, its potential for
inherent biodegradation can be assessed using OECD Guideline 302. These tests use a
higher concentration of microorganisms and a longer incubation period.

Soil Sorption: The adsorption/desorption behavior in soil is determined using the batch
equilibrium method outlined in OECD Guideline 106. This involves equilibrating solutions of the
test substance with soil samples of varying organic carbon content and measuring the
distribution of the substance between the soil and water phases.

Bioaccumulation: The potential for bioaccumulation in fish is assessed following OECD
Guideline 305. This involves exposing fish to the test substance in water and measuring its
concentration in the fish tissue over time during an uptake and a depuration phase to
determine the bioconcentration factor (BCF).

Analytical Methods

The quantification of octanenitrile in environmental matrices such as water and soil typically
involves extraction followed by chromatographic analysis. Gas chromatography (GC) coupled
with a flame ionization detector (FID) or a mass spectrometer (MS) is a common and effective
method for the analysis of volatile and semi-volatile organic compounds like octanenitrile.
Sample preparation may involve liquid-liquid extraction for water samples and solvent
extraction for soil and sediment samples.

This technical guide provides a foundational understanding of the environmental fate of
octanenitrile based on available data and predictive models. Further experimental studies are
recommended to definitively determine its degradation rates and environmental persistence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114854#environmental-fate-of-octanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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